Cas no 1993278-64-0 (rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 1993278-64-0
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5968035
• PubChem ID: 165588804
• Update Time: 2025-06-08

rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid
• EN300-1267125
• 1993278-64-0
• rac-(1R,2R,4S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptane-2-carboxylic acid

• Inchi： 1S/C23H23NO4/c25-21(26)23(12-14-9-10-15(23)11-14)24-22(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,24,27)(H,25,26)/t14-,15+,23+/m1/s1
• InChI Key： FDSJQWJNLQURMJ-USGALAMMSA-N
• SMILES： OC([C@@]1(C[C@@H]2CC[C@H]1C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid

Introduction to Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic Acid (CAS No. 1993278-64-0)

Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid, with the CAS number 1993278-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The molecular structure of this compound features a bicyclo2.2.1heptane core, which is a fused tricyclic system that introduces conformational constraints and unique reactivity patterns. The presence of multiple stereocenters, specifically at the 1R, 2R, and 4S positions, contributes to the compound's chirality and its potential interaction with biological targets in a highly specific manner. The amine functionality at the 2-position, protected as an N-methyl ester, is a common strategy in drug design to enhance solubility and metabolic stability.

The aromatic moiety attached to the amine group is represented by the 9H-fluoren-9-yl group, which is known for its ability to enhance binding affinity and selectivity in protein targets. This feature makes the compound particularly interesting for the development of targeted therapies. The carboxylic acid group at the 2-position of the bicyclic system provides a site for further functionalization, allowing for the attachment of various pharmacophores or bioisosteres to optimize pharmacokinetic properties.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel lead compounds for drug discovery. Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid has been utilized in several virtual screening campaigns due to its unique structural features and potential biological activity. Studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that the bicyclo2.2.1heptane scaffold can mimic natural amino acids and interact with neurotransmitter receptors in a manner that could modulate neuronal activity. Additionally, the fluorenyl moiety has been shown to improve blood-brain barrier penetration, which is crucial for developing effective treatments for central nervous system disorders.

The synthesis of Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoisomeric purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in preclinical studies and drug development pipelines.

Recent preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties when tested in animal models. It demonstrates good oral bioavailability and moderate metabolic stability, suggesting its potential as a viable candidate for further clinical development. Furthermore, preliminary toxicology studies have shown no significant adverse effects at therapeutic doses, reinforcing its safety profile.

The future direction of research on Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid includes exploring its mechanism of action in greater detail and identifying potential biomarkers that could predict treatment response. Additionally, efforts are underway to optimize its chemical structure to enhance potency and selectivity while maintaining favorable pharmacokinetic properties.

In conclusion, Rac-(1R,2R,4S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptane-2-carboxylic acid represents a promising candidate for therapeutic development due to its unique structural features and potential biological activity. Its synthesis challenges are being overcome through advances in synthetic chemistry, while preclinical studies continue to support its potential as a lead compound for novel treatments.